Cas no 896703-46-1 (2-(4-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 2-(4-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 896703-46-1
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 5448019
• Update Time: 2025-07-25

2-(4-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)-4-[(2-methylphenyl)methyl]-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-one
• 2-(4-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• Inchi： 1S/C23H22N2O3S/c1-3-18-12-14-20(15-13-18)25-23(26)24(16-19-9-5-4-8-17(19)2)21-10-6-7-11-22(21)29(25,27)28/h4-15H,3,16H2,1-2H3
• InChI Key： KHEHFJKIDKQRDH-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C(N1C1C([H])=C([H])C(C([H])([H])C([H])([H])[H])=C([H])C=1[H])=O)C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])(=O)=O

Additional information on 2-(4-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Introduction to 2-(4-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione (CAS No. 896703-46-1)

The compound 2-(4-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione, identified by its CAS number 896703-46-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the benzothiadiazine class, a scaffold renowned for its versatile pharmacological properties. The structural features of this compound, including its dual phenyl substituents and trione functional group, contribute to its unique chemical and biological profile.

Recent studies have highlighted the potential of benzothiadiazine derivatives as pharmacological agents due to their ability to modulate various biological pathways. The presence of an ethyl group at the 4-position of the phenyl ring and a methyl group at the 2-position enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation. The dihydro-2H-1λ6 moiety further stabilizes the molecule, contributing to its structural integrity and reactivity.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. Emerging research suggests that benzothiadiazine derivatives can interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The trione functional group at the 1,1,3-position is particularly noteworthy, as it has been shown to influence the compound's binding affinity and metabolic stability.

In vitro studies have demonstrated that 2-(4-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione exhibits inhibitory activity against certain enzymes implicated in inflammation and oxidative stress. These findings align with the growing interest in developing small-molecule inhibitors that can modulate these pathways without significant side effects. The dual phenyl substituents are thought to enhance binding interactions with target proteins, thereby improving efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and cyclization processes, have been employed to construct the benzothiadiazine core. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

From a pharmacokinetic perspective, 2-(4-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione demonstrates favorable properties that could translate into effective clinical use. Its moderate lipophilicity allows for good penetration across biological membranes, while its stability in metabolic environments suggests a longer half-life. These characteristics are crucial for developing drugs that require prolonged action or frequent dosing.

Future research directions include exploring the compound's potential in combination therapies. By pairing it with other pharmacological agents that target different aspects of a disease pathway, researchers aim to achieve synergistic effects that could lead to more comprehensive treatments. Additionally, computational modeling and molecular dynamics simulations are being used to better understand how this compound interacts with biological targets at an atomic level.

The development of new pharmaceuticals relies heavily on innovative chemical synthesis and rigorous testing protocols. CAS No. 896703-46-1 serves as a reference point for researchers investigating novel benzothiadiazine derivatives. Its unique structure and promising biological activity make it a valuable tool in drug discovery efforts aimed at addressing unmet medical needs.

In conclusion, 2-(4-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione represents a significant contribution to medicinal chemistry. Its structural complexity and favorable pharmacological properties position it as a promising candidate for further development into therapeutic agents. As research continues to uncover new applications for this class of compounds, CAS No. 896703-46-1 will undoubtedly play a crucial role in advancing our understanding of their potential benefits.